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Compound of Interest

Compound Name: 3-Nitro-2-naphthylamine

Cat. No.: B077541 Get Quote

An In-Depth Technical Guide to 2-Amino-3-
nitronaphthalene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Amino-3-nitronaphthalene, also known as 3-nitro-2-naphthylamine. The

information is curated for professionals in research and drug development, presenting data in a

structured and accessible format.

Core Chemical and Physical Properties
2-Amino-3-nitronaphthalene is a nitroaromatic compound with the chemical formula

C₁₀H₈N₂O₂. Its molecular structure consists of a naphthalene ring substituted with an amino

group at the 2-position and a nitro group at the 3-position.

Table 1: Physical and Chemical Properties of 2-Amino-3-nitronaphthalene
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Property Value Source

IUPAC Name 3-nitronaphthalen-2-amine --INVALID-LINK--

CAS Number 13115-28-1 --INVALID-LINK--

Molecular Formula C₁₀H₈N₂O₂ --INVALID-LINK--

Molecular Weight 188.18 g/mol --INVALID-LINK--

Melting Point 137-138 °C --INVALID-LINK--

Boiling Point Data not available

Solubility Data not available

Synthesis and Experimental Protocols
The primary method for the synthesis of 2-Amino-3-nitronaphthalene involves the partial

reduction of 2,3-dinitronaphthalene. A key historical method was described by Hodgson and

Turner in 1943.

Synthesis from 2,3-Dinitronaphthalene
This synthesis route involves the selective reduction of one nitro group of 2,3-

dinitronaphthalene.

Experimental Workflow:

2,3-Dinitronaphthalene Partial Reduction
(e.g., Sodium Disulfide in Methanol) 2-Amino-3-nitronaphthalene Purification

(e.g., Recrystallization) Pure 2-Amino-3-nitronaphthalene

Click to download full resolution via product page

Synthesis of 2-Amino-3-nitronaphthalene.

Detailed Experimental Protocol (based on Hodgson and Turner, 1943):

While the full, detailed protocol from the original publication is not readily available, the general

procedure involves the following steps:
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Preparation of the Reducing Agent: A solution of a mild reducing agent, such as sodium

disulfide, is typically prepared.

Reaction: 2,3-Dinitronaphthalene is dissolved in a suitable solvent, such as methanol. The

reducing agent is then added portion-wise to the solution of 2,3-dinitronaphthalene, and the

reaction mixture is heated under reflux. The progress of the reaction can be monitored by

thin-layer chromatography.

Work-up: After the reaction is complete, the mixture is cooled, and the product is precipitated

by the addition of water. The crude product is then collected by filtration.

Purification: The crude 2-Amino-3-nitronaphthalene is purified by recrystallization from a

suitable solvent to yield the final product.

Chemical Reactivity and Spectral Data
The chemical reactivity of 2-Amino-3-nitronaphthalene is characterized by the presence of both

an amino and a nitro group on the naphthalene ring. The amino group can undergo reactions

typical of aromatic amines, such as diazotization, while the nitro group can be further reduced.

At present, specific experimental spectral data (¹H NMR, ¹³C NMR, IR, UV-Vis) for 2-Amino-3-

nitronaphthalene are not available in publicly accessible databases. Researchers are advised

to perform their own spectral analysis for compound characterization.

Biological Activity and Potential Signaling Pathways
Direct studies on the biological activity and signaling pathways of 2-Amino-3-nitronaphthalene

are limited. However, the biological activities of related compounds, such as 2-naphthylamine

and 2-nitronaphthalene, have been extensively studied and provide a basis for potential areas

of investigation.

2-Naphthylamine is a known human carcinogen, primarily causing bladder cancer.[1] Its

carcinogenicity is attributed to its metabolic activation in the liver to reactive intermediates that

can form DNA adducts.[2] Similarly, 2-nitronaphthalene is suspected to be a carcinogen and

can be metabolically reduced to 2-naphthylamine in vivo.[3][4]
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Given the structural similarity, it is plausible that 2-Amino-3-nitronaphthalene could also be a

substrate for metabolic activation pathways. The nitro group in aromatic compounds can

undergo enzymatic reduction to form nitroso and hydroxylamine intermediates, which are often

highly reactive and can interact with cellular macromolecules.[5][6]

Hypothesized Metabolic Activation Pathway:

2-Amino-3-nitronaphthalene Nitroreductases
Metabolism

Nitroso Intermediate Hydroxylamine Intermediate Reactive Electrophilic Species DNA Adducts
Potential for

Cellular Damage
and Mutagenesis

Click to download full resolution via product page

Hypothesized metabolic activation of 2-Amino-3-nitronaphthalene.

This proposed pathway suggests that 2-Amino-3-nitronaphthalene could undergo

nitroreduction, a common metabolic route for nitroaromatic compounds, leading to the

formation of reactive intermediates that may have toxicological implications. Professionals in

drug development should consider these potential metabolic pathways and the associated

toxicities when working with this and structurally related compounds. Further experimental

studies are necessary to elucidate the specific biological activities and metabolic fate of 2-

Amino-3-nitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines -
PMC [pmc.ncbi.nlm.nih.gov]

3. 2-NAPHTHYLAMINE - Chemical Agents and Related Occupations - NCBI Bookshelf
[ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.mdpi.com/1424-8247/15/6/717
https://pubmed.ncbi.nlm.nih.gov/35745635/
https://www.benchchem.com/product/b077541?utm_src=pdf-body-img
https://www.benchchem.com/product/b077541?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/282725787_Synthesis_and_biological_activity_of_some_nitrone_compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC6027522/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6027522/
https://www.ncbi.nlm.nih.gov/books/NBK304406/
https://www.ncbi.nlm.nih.gov/books/NBK304406/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. publications.iarc.who.int [publications.iarc.who.int]

5. mdpi.com [mdpi.com]

6. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of 2-Amino-3-
nitronaphthalene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077541#physical-and-chemical-properties-of-2-
amino-3-nitronaphthalene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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